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Compound of Interest

Compound Name: Losartan Impurity C

CAS No.: 114799-13-2

Cat. No.: B600978

Get Quote

Technical Guide for API Process Development & Quality Control

Executive Summary & Disambiguation
In the synthesis and stability profiling of Losartan Potassium, "Impurity C" refers to distinct

chemical entities depending on the regulatory framework (Pharmacopoeia). This distinction is

critical for researchers to avoid analytical mismatching.

EP Impurity C (Primary Focus): Known as Isolosartan.[1][2][3] It is a regioisomer of Losartan

formed during the N-alkylation step of the imidazole ring. It is the 5-chloro-4-hydroxymethyl

isomer, whereas Losartan is the 4-chloro-5-hydroxymethyl isomer.

USP Related Compound C: Known as Losartan Carboxaldehyde. It is an oxidation

degradation product where the hydroxymethyl group is oxidized to an aldehyde.

This guide focuses on the EP Impurity C (Isolosartan), as its control requires precise

understanding of synthetic regiochemistry, representing a more complex challenge in Process

Chemistry than oxidative degradation.
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Chemical Identity & Properties
The structural difference between Losartan and Impurity C (EP) lies in the substitution pattern

on the imidazole ring.

Comparative Chemical Data Table
Feature

Losartan
Potassium (API)

Impurity C (EP) /

Isolosartan

Related Compound

C (USP)

Chemical Structure
4-chloro-5-

(hydroxymethyl)

5-chloro-4-

(hydroxymethyl)
4-chloro-5-formyl

IUPAC Name

[2-butyl-4-chloro-1-

[[2'-(1H-tetrazol-5-yl)

[1,1'-biphenyl]-4-

yl]methyl]-1H-

imidazol-5-yl]methanol

[2-butyl-5-chloro-1-

[[2'-(1H-tetrazol-5-yl)

[1,1'-biphenyl]-4-

yl]methyl]-1H-

imidazol-4-yl]methanol

2-butyl-4-chloro-1-[[2'-

(1H-tetrazol-5-yl)[1,1'-

biphenyl]-4-

yl]methyl]-1H-

imidazole-5-

carbaldehyde

CAS Number 124750-99-8

114799-13-2 (Free

Base)860644-28-6 (K

Salt)

114798-36-6

Molecular Formula C₂₂H₂₂ClKN₆O C₂₂H₂₃ClN₆O C₂₂H₂₁ClN₆O

Molecular Weight 461.01 g/mol
422.91 g/mol (Free

Base)
420.89 g/mol

Origin Target Product
Process Impurity

(Regioisomer)

Degradation

(Oxidation)

Formation Mechanism: The Regioselectivity
Challenge
The formation of Impurity C (Isolosartan) is a classic example of ambident nucleophile

alkylation. The starting material, 2-butyl-4-chloro-1H-imidazole-5-methanol, exists in tautomeric

equilibrium. The nitrogen atoms in the imidazole ring (N-1 and N-3) compete for the alkylating

agent (the biphenyl tetrazole derivative).
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Pathway A (Losartan): Alkylation occurs at the nitrogen adjacent to the hydroxymethyl group

(sterically hindered but electronically favored in specific conditions), resulting in the 4-chloro-

5-hydroxymethyl substitution pattern.

Pathway B (Impurity C): Alkylation occurs at the nitrogen adjacent to the chlorine atom,

resulting in the 5-chloro-4-hydroxymethyl substitution pattern.

Factors Influencing Impurity C Formation
Solvent Polarity: Aprotic polar solvents (DMF, DMSO) can shift the tautomeric ratio, affecting

the N-1/N-3 attack ratio.

Base Selection: The counter-ion of the base (e.g., K₂CO₃ vs. NaH) influences the

coordination with the imidazole anion, directing the site of alkylation.

Temperature: Higher reaction temperatures typically reduce regioselectivity, increasing the

levels of Impurity C.

Visualization: Regioselective Alkylation Pathway
The following diagram illustrates the bifurcation point in the synthesis where the impurity is

generated.

Precursor:
2-butyl-4-chloro-1H-imidazole-5-methanol

(Tautomeric Equilibrium)

Nucleophilic Attack
(N-Alkylation)

 + Base

Reagent:
4'-(bromomethyl)-2-cyano-biphenyl

(or Trityl-Tetrazole deriv.)

TARGET (Pathway A):
Losartan Intermediate

(4-Chloro-5-Hydroxymethyl)
N-1 Alkylation

 Major Product
(Steric/Electronic Control)

IMPURITY C (Pathway B):
Isolosartan

(5-Chloro-4-Hydroxymethyl)
N-3 Alkylation

 Minor Product
(Regioisomer)

Click to download full resolution via product page

Caption: Divergent synthesis pathway showing the origin of Losartan (Target) versus Impurity C

(Isolosartan) via competitive N-alkylation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b600978/docs?utm_src=pdf-body-img#losartan-impurity-c-structural-profiling-and-regiochemical-formation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Characterization Strategy
Distinguishing Losartan from Impurity C is analytically challenging because they are structural

isomers with identical molecular weights (MW 422.9) and very similar polarities. Standard low-

resolution Mass Spectrometry (MS) cannot distinguish them based on parent ion mass alone.

Recommended Protocol: HPLC-UV Separation
To separate these regioisomers, a high-efficiency C18 column with a carefully optimized

gradient is required. Isolosartan typically elutes after Losartan due to the slight difference in

lipophilicity caused by the position of the chlorine atom.

Methodology:

Column: C18 (e.g., Zorbax Eclipse XDB or equivalent), 250 x 4.6 mm, 5 µm.

Mobile Phase A: 0.1% Orthophosphoric acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile.

Gradient:

0 min: 60% A / 40% B

20 min: 20% A / 80% B

Detection: UV at 254 nm (or 220 nm).

Relative Retention Time (RRT):

Losartan: 1.00[4]

Impurity C (Isolosartan): ~1.10 - 1.20 (Elutes later).

Self-Validating Identification (LC-MS/MS)
While parent ions are identical (
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423), fragmentation patterns (MS/MS) can differ subtly. However, co-injection with a certified
reference standard is the only definitive identification method for QC release.

Visualization: Analytical Decision Tree
This workflow ensures accurate identification and prevents false positives.

Sample: Losartan API Batch

RP-HPLC Analysis
(C18, Gradient)

Peak Detected at
RRT ~1.15?

Impurity C Not Detected
(Pass)

No

Suspect Impurity C

Yes

Spike with Ref Standard
(Coinjection)

Single Peak Enhanced?
(Retention Time Match)

Confirmed Impurity C
(Quantify vs Std)

Yes

Unknown Impurity
(Investigate MS/MS)

No
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Click to download full resolution via product page

Caption: Analytical logic flow for the detection and confirmation of Losartan Impurity C using

Reference Standard Spiking.

Regulatory & Safety Context
Classification: Impurity C is a process-related impurity.

ICH Q3A(R2) Guidelines: As a known isomer, it must be reported if >0.05% (for daily doses

<2g) and identified/qualified if >0.10%.

Genotoxicity: Unlike nitrosamine impurities (e.g., NDMA) often found in sartans, Impurity C is

a structural isomer and is generally not considered mutagenic or genotoxic. It shares the

same tetrazole-biphenyl scaffold as the active drug.

Control Strategy: The most effective control is optimizing the alkylation reaction temperature

and solvent system to maximize the N-1 regioselectivity, followed by removal via

crystallization of the potassium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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